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Compound of Interest

Compound Name: 1-(Trifluoromethyl)naphthalene

Cat. No.: B1313596 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 1-
(Trifluoromethyl)naphthalene, ensuring the safety of laboratory personnel and compliance

with regulatory standards. The following procedures are based on the known hazards of the

compound and general best practices for chemical waste management.

I. Hazard Identification and Safety Precautions
1-(Trifluoromethyl)naphthalene is classified with the following hazards.[1] Personal protective

equipment (PPE) is crucial when handling this compound.

Table 1: Hazard Classification for 1-(Trifluoromethyl)naphthalene

Hazard Class GHS Hazard Statement

Acute toxicity, oral H302: Harmful if swallowed

Skin corrosion/irritation H315: Causes skin irritation

Serious eye damage/eye irritation H319: Causes serious eye irritation

Specific target organ toxicity, single exposure H335: May cause respiratory irritation

Source: PubChem[1]
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Required Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat and, if handling large quantities, flame-retardant

antistatic protective clothing.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume

hood.

II. Chemical and Physical Properties
Understanding the physical properties of 1-(Trifluoromethyl)naphthalene is essential for its

safe handling and disposal.

Table 2: Physical and Chemical Properties of 1-(Trifluoromethyl)naphthalene

Property Value

Molecular Formula C₁₁H₇F₃

Molecular Weight 196.17 g/mol

Boiling Point 73-75 °C (at 3 Torr)

Density 1.263 g/mL at 25 °C

Flash Point 93 °C

Source: ChemicalBook[2], PubChem[1]

III. Spill Management Protocol
In the event of a spill, immediate and appropriate action is necessary to prevent further

contamination and ensure safety.

Minor Spills:
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Eliminate Ignition Sources: Remove all sources of heat, sparks, and open flames from the

area.

Ensure Adequate Ventilation: Work in a well-ventilated area or a chemical fume hood.

Contain the Spill: Use an inert absorbent material such as vermiculite, dry sand, or earth to

contain the spill.

Collect Absorbed Material: Use non-sparking tools to collect the absorbed material.

Package for Disposal: Place the waste in a clearly labeled, sealed container for disposal.

Major Spills:

Evacuate the Area: Immediately evacuate all personnel from the spill area and move upwind.

Alert Emergency Responders: Contact your institution's Environmental Health and Safety

(EHS) department or emergency response team.

Prevent Entry into Waterways: Take measures to prevent the spill from entering drains or

waterways.

IV. Proper Disposal Procedure
The disposal of 1-(Trifluoromethyl)naphthalene must be conducted in accordance with local,

state, and federal regulations.

Experimental Protocol for Waste Collection and Disposal:

Waste Collection:

Collect waste 1-(Trifluoromethyl)naphthalene in its original container or a designated,

compatible, and properly labeled waste container.

Do not mix with other waste streams unless explicitly permitted by your institution's EHS

department.

Container Labeling:
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Clearly label the waste container with the chemical name: "Waste 1-
(Trifluoromethyl)naphthalene".

Include appropriate hazard symbols, such as "Harmful" and "Irritant".

Waste Storage:

Store the waste container in a designated hazardous waste accumulation area.

This area should be cool, dry, and well-ventilated, away from incompatible materials such

as strong oxidizing agents.

Disposal Request:

Contact your institution's EHS department to arrange for the pickup and disposal of the

hazardous waste.

Provide them with a copy of the safety data sheet (SDS) if available. If a specific SDS is

unavailable, provide the known hazard information.

Logical Workflow for Disposal:
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Disposal Workflow for 1-(Trifluoromethyl)naphthalene
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Caption: Logical workflow for the safe disposal of 1-(Trifluoromethyl)naphthalene.
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Disclaimer: This guide is intended for informational purposes only and is based on publicly

available data. A specific Safety Data Sheet (SDS) for 1-(Trifluoromethyl)naphthalene was

not available at the time of writing. Always consult your institution's Environmental Health and

Safety (EHS) department for specific disposal protocols and adhere to all applicable local,

state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-(Trifluoromethyl)naphthalene | C11H7F3 | CID 12363816 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 1-TRIFLUOROMETHYL-NAPHTHALENE CAS#: 26458-04-8 [m.chemicalbook.com]

To cite this document: BenchChem. [Safe Disposal of 1-(Trifluoromethyl)naphthalene: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1313596#1-trifluoromethyl-naphthalene-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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